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  3. ethyl 2-{3-bromo-4-[(2-fluorobenzyl)oxy]benzylidene}-5-(4-isopropylphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-{3-bromo-4-[(2-fluorobenzyl)oxy]benzylidene}-5-(4-isopropylphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-{3-bromo-4-[(2-fluorobenzyl)oxy]benzylidene}-5-(4-isopropylphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0978059
InChI: InChI=1S/C33H30BrFN2O4S/c1-5-40-32(39)29-20(4)36-33-37(30(29)23-13-11-22(12-14-23)19(2)3)31(38)28(42-33)17-21-10-15-27(25(34)16-21)41-18-24-8-6-7-9-26(24)35/h6-17,19,30H,5,18H2,1-4H3/b28-17+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)C)C(=O)C(=CC4=CC(=C(C=C4)OCC5=CC=CC=C5F)Br)S2)C
Molecular Formula: C33H30BrFN2O4S
Molecular Weight: 649.6 g/mol

ethyl 2-{3-bromo-4-[(2-fluorobenzyl)oxy]benzylidene}-5-(4-isopropylphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0978059

Molecular Formula: C33H30BrFN2O4S

Molecular Weight: 649.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-{3-bromo-4-[(2-fluorobenzyl)oxy]benzylidene}-5-(4-isopropylphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C33H30BrFN2O4S
Molecular Weight 649.6 g/mol
IUPAC Name ethyl (2E)-2-[[3-bromo-4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-7-methyl-3-oxo-5-(4-propan-2-ylphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C33H30BrFN2O4S/c1-5-40-32(39)29-20(4)36-33-37(30(29)23-13-11-22(12-14-23)19(2)3)31(38)28(42-33)17-21-10-15-27(25(34)16-21)41-18-24-8-6-7-9-26(24)35/h6-17,19,30H,5,18H2,1-4H3/b28-17+
Standard InChI Key ZGFSIDUWCQVOFX-OGLMXYFKSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)C)C(=O)/C(=C\C4=CC(=C(C=C4)OCC5=CC=CC=C5F)Br)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)C)C(=O)C(=CC4=CC(=C(C=C4)OCC5=CC=CC=C5F)Br)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C(C)C)C(=O)C(=CC4=CC(=C(C=C4)OCC5=CC=CC=C5F)Br)S2)C

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